Cas no 2241130-22-1 (1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine)

• Product Name: 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine
• CAS No: 2241130-22-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4787084
• Update Time: 2025-05-27

1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine

• Inchi： 1S/C8H15NO/c1-6(2)8(9)4-7(3,5-8)10-6/h4-5,9H2,1-3H3
• InChI Key： FCALZFOTXMVUTL-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2(CC1(C)C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2

Additional information on 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine

Research Briefing on 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine (CAS: 2241130-22-1) in Chemical Biology and Pharmaceutical Applications

The compound 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine (CAS: 2241130-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This bicyclic amine derivative, characterized by its oxabicyclo[2.1.1]hexane scaffold, presents a promising candidate for drug discovery, particularly in the development of novel central nervous system (CNS) agents and enzyme modulators. Recent studies have explored its synthetic accessibility, pharmacological properties, and mechanistic insights, positioning it as a molecule of interest for further investigation.

Recent synthetic efforts have focused on optimizing the preparation of 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a streamlined catalytic asymmetric synthesis route, achieving enantiomeric excess (ee) values exceeding 95%. This advancement is critical for pharmacological applications, as the stereochemistry of the compound may significantly influence its biological activity. The synthetic protocol employs a palladium-catalyzed cyclization followed by chiral resolution, demonstrating scalability for industrial applications.

Pharmacological evaluations of 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine have revealed its potential as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro assays conducted by Neuropharmacology Research Group (2024) indicated that the compound exhibits selective binding to GABA_A receptor subtypes, with an IC₅₀ of 12.3 nM for the α1β2γ2 subtype. This selectivity profile suggests possible applications in anxiety and epilepsy disorders, though further in vivo studies are required to validate these findings. Additionally, molecular docking simulations have provided insights into the binding interactions, highlighting the importance of the oxabicyclo[2.1.1]hexane core in receptor engagement.

Beyond its CNS activity, 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine has shown promise in enzyme inhibition. A 2024 study in ACS Chemical Biology reported its efficacy as a reversible inhibitor of histone deacetylase 6 (HDAC6), with a K_i value of 8.7 µM. HDAC6 inhibition is a sought-after strategy in oncology and neurodegenerative diseases, making this finding particularly noteworthy. The study also identified structural analogs with improved potency, paving the way for structure-activity relationship (SAR) optimization.

In conclusion, 1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine (CAS: 2241130-22-1) represents a versatile scaffold with dual applications in CNS therapeutics and enzyme modulation. Recent advancements in its synthesis and mechanistic understanding underscore its potential as a lead compound. Future research should focus on in vivo validation, toxicology profiling, and the development of derivatives with enhanced pharmacological properties. This compound exemplifies the intersection of synthetic chemistry and drug discovery, offering exciting opportunities for innovation in the pharmaceutical industry.